N-(2,5-dimethoxyphenyl)-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5-yl)acetamide
• InChI: InChI=1S/C21H19N5O4/c1-29-15-8-9-19(30-2)17(10-15)23-20(27)12-25-21(28)18-11-16(24-26(18)13-22-25)14-6-4-3-5-7-14/h3-11,13H,12H2,1-2H3,(H,23,27)
• InChI Key: COJKTNVPKCHHHC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CN2C(=O)C3=CC(=NN3C=N2)C4=CC=CC=C4
• Molecular Formula: C21H19N5O4
• Molecular Weight: 405.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C21H19N5O4 and its molecular weight is 405.414. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antimicrobial Activities

• A study detailed the synthesis of [1,2,3]triazole, [1,2,4]triazolo[5,1-c][1,2,4]triazine, and pyrazolo[5,1-c][1,2,4]triazine derivatives incorporating an antipyrin-4-yl or antipyrin-4-ylcarboxamide moiety, demonstrating anticancer and antimicrobial activities for some of the synthesized compounds. This research suggests the potential for structurally similar compounds to possess bioactive properties (S. Riyadh, N. A. Kheder, Ahlam M. Asiry, 2013).

Radioligand Imaging

• Another study focused on the radiosynthesis of [18F]PBR111, a compound designed for in vivo imaging of the translocator protein (18 kDa) with PET, highlighting the use of specific heterocyclic compounds in diagnostic imaging and potentially offering insights into the development of similar compounds for imaging purposes (F. Dollé et al., 2008).

Antioxidant Activities

• Research into the synthesis of novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides revealed moderate to significant radical scavenging activity among the compounds, indicating the potential for antioxidant applications (Matloob Ahmad et al., 2012).

Insecticidal Assessment

• A study on the synthesis of innovative heterocycles incorporating a thiadiazole moiety evaluated their insecticidal potential against Spodoptera littoralis, providing a basis for the development of pest control agents from similar heterocyclic compounds (A. Fadda et al., 2017).

Building Blocks for Antitumor and Antimicrobial Agents

• Enaminones were used as building blocks for synthesizing substituted pyrazoles with noted antitumor and antimicrobial activities, showcasing the versatility of heterocyclic compounds in pharmaceutical development (S. Riyadh, 2011).